Cas no 61141-74-0 (2-Hexanone, 4-hydroxy-5-methyl-3-propyl-)

• Product Name: 2-Hexanone, 4-hydroxy-5-methyl-3-propyl-
• CAS No: 61141-74-0
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 954025
• PubChem ID: 537398
• Update Time: 2025-04-19

2-Hexanone, 4-hydroxy-5-methyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 4-hydroxy-5-methyl-3-propyl-
• MCHKKXMOZSKZLJ-UHFFFAOYSA-N
• 4-Hydroxy-5-methyl-3-propyl-2-hexanone #
• 61141-74-0
• DB-323960

• Inchi： 1S/C10H20O2/c1-5-6-9(8(4)11)10(12)7(2)3/h7,9-10,12H,5-6H2,1-4H3
• InChI Key： MCHKKXMOZSKZLJ-UHFFFAOYSA-N
• SMILES： OC(C(C)C)C(C(C)=O)CCC

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų